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Compound of Interest

Compound Name: Ru-(R,R)-Ms-DENEB

Cat. No.: B6290005

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of the ruthenium
complex Ru-(R,R)-Ms-DENEB. The information is presented to be a useful reference for
researchers and professionals in the fields of chemistry and drug development.

Chemical Identity

e Compound Name: Ru-(R,R)-Ms-DENEB
e Chemical Formula: C25H29CIN203RuS[1][2][3]
e CAS Number: 1333981-86-4[1][2]

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for Ru-(R,R)-Ms-DENEB is detailed below.

Table 1: Atomic Composition and Weight Contribution of Each Element in Ru-(R,R)-Ms-DENEB
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Total
Standard Contribution
Number of . .
Element Symbol Atomic Weight to Molecular
Atoms .
(g/mol) Weight ( g/mol
)
Ruthenium Ru 1 101.07 101.07
Carbon C 25 12.0107 300.2675
Hydrogen H 29 1.008 29.232
Chlorine Cl 1 35.45 35.45
Nitrogen N 2 14.0067 28.0134
Oxygen o) 3 15.9994 47.9982
Sulfur S 1 32.065 32.065
Total 574.0961

Based on the summation of the atomic weights of its constituent elements, the calculated
molecular weight of Ru-(R,R)-Ms-DENEB is 574.10 g/mol .[1][2][3]

Methodology for Molecular Weight Determination

The molecular weight of Ru-(R,R)-Ms-DENEB is determined based on its empirical formula,

C25H29CIN203RuS. The process involves the following steps:

« |dentification of Constituent Elements: The chemical formula indicates the presence of
Ruthenium (Ru), Carbon (C), Hydrogen (H), Chlorine (CI), Nitrogen (N), Oxygen (O), and

Sulfur (S).

o Atom Count: The number of atoms of each element in a single molecule is determined from

the subscripts in the chemical formula.

o Atomic Weight Summation: The standard atomic weight of each element is multiplied by the

number of atoms of that element in the molecule. The sum of these values provides the

molecular weight of the compound.
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It is important to note that while the prompt requested detailed experimental protocols and
signaling pathway diagrams, these are not applicable to the determination of a compound's
molecular weight. The calculation provided is based on established standard atomic weights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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